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Introduction: Tetrabutylammonium cyanide (TBACN) is a quaternary ammonium salt that

serves as a versatile and efficient reagent in modern organic synthesis.[1] Its unique properties,

particularly its solubility in organic solvents and its role as a potent source of the cyanide anion,

have established it as a valuable tool for researchers and scientists, especially those engaged

in drug discovery and development. This guide provides an in-depth overview of TBACN,

encompassing its chemical and physical properties, synthesis, key applications with detailed

experimental protocols, and critical safety information. The information is tailored for

professionals in the chemical and pharmaceutical sciences, offering a practical resource for

leveraging this reagent in their work.

Properties of Tetrabutylammonium Cyanide
Tetrabutylammonium cyanide is a white to off-white crystalline solid.[1] The quaternary

ammonium cation, with its bulky, non-polar butyl groups, imparts a high degree of solubility in a

wide range of organic solvents, a critical feature for its application in homogeneous reaction

media.[1][2] This contrasts with inorganic cyanide salts, such as sodium or potassium cyanide,

which have limited solubility in many organic solvents.

Physical and Chemical Properties
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The key physical and chemical properties of tetrabutylammonium cyanide are summarized in

the table below for easy reference.

Property Value References

Molecular Formula C₁₇H₃₆N₂ [1][3]

Molecular Weight 268.48 g/mol [1][4]

Appearance
White to off-white crystalline

solid
[1][2]

Melting Point 89-92 °C [2][5]

Solubility

Soluble in polar organic

solvents like acetone, ethanol,

and acetonitrile.[1][2][6]

Limited solubility in water.[1]

[1][2][6]

CAS Number 10442-39-4 [4][7]

EC Number 233-926-0 [4]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of tetrabutylammonium
cyanide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectra for TBACN are available and can be used to confirm its

structure.[8] The ¹H NMR spectrum would show characteristic signals for the butyl groups

of the tetrabutylammonium cation.

Infrared (IR) Spectroscopy:

The IR spectrum of TBACN exhibits a strong, sharp absorption band characteristic of the

cyanide (C≡N) stretching vibration.[8][9] This peak is a key diagnostic feature for the

presence of the cyanide anion.
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Synthesis of Tetrabutylammonium Cyanide
A common and effective method for the preparation of tetrabutylammonium cyanide is

through an ion-exchange reaction using a strongly basic ion-exchange resin.[10] This method

allows for the synthesis from readily available starting materials like tetrabutylammonium

bromide.

Experimental Protocol: Synthesis via Ion Exchange
This protocol is based on the method described by Solodar (1971).[10]

Materials:

Tetrabutylammonium bromide ((C₄H₉)₄NBr)

Strongly basic ion-exchange resin (e.g., Amberlite IRA-400) in the chloride form

Sodium cyanide (NaCN)

Methanol (anhydrous)

Ethyl acetate

Deionized water

Procedure:

Resin Preparation:

Pack a chromatography column with the ion-exchange resin.

To convert the resin to the cyanide form, pass a solution of sodium cyanide in 50%

aqueous methanol through the column.

Wash the resin thoroughly with anhydrous methanol to remove any residual water and

excess sodium cyanide.[10]

Ion Exchange:
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Dissolve tetrabutylammonium bromide in anhydrous methanol.

Pass the methanolic solution of tetrabutylammonium bromide through the prepared

cyanide-form ion-exchange resin column.[10]

Collect the eluent.

Isolation and Purification:

Concentrate the collected eluent under reduced pressure using a rotary evaporator to

obtain a white solid.[10]

Recrystallize the crude product from ethyl acetate to yield pure tetrabutylammonium
cyanide.[10]

Dry the final product under vacuum over a suitable desiccant (e.g., P₂O₅).[10]

Synthesis Workflow

Resin Preparation

Ion Exchange Isolation & Purification

Ion-Exchange Resin (Cl⁻ form) Resin (CN⁻ form)
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NaCN Solution
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Tetrabutylammonium Bromide in Methanol
Elute

Rotary Evaporation Recrystallization (Ethyl Acetate) Pure TBACN
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Diagram of the synthesis workflow for Tetrabutylammonium Cyanide.

Applications in Organic Synthesis
Tetrabutylammonium cyanide is a valuable reagent in a variety of organic transformations. Its

primary roles are as a phase-transfer catalyst and as a soluble source of nucleophilic cyanide.
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Cyanation Reactions
TBACN is an excellent reagent for the introduction of the cyanide group into organic molecules.

[11] This is a fundamentally important transformation in organic synthesis as the resulting

nitriles can be readily converted into other functional groups such as carboxylic acids, amines,

and amides.[12]

O-TMS Cyanosilylation of Carbonyls: TBACN catalyzes the addition of trimethylsilyl cyanide

(TMSCN) to aldehydes and ketones to form cyanohydrin trimethylsilyl ethers.[4][13] These

products are versatile intermediates in organic synthesis.[14]

Aromatic Cyanation: It can be used in the photocyanation of aromatic compounds.[6]

Deprotection of Thioacetates
TBACN can be used as a catalyst for the deprotection of aliphatic thioacetates to generate free

thiols.[4] This reaction is typically performed in the presence of a protic solvent.

Ring Expansion of β-Lactams
Another interesting application of TBACN is as a catalyst for the ring expansion of β-lactams to

γ-lactams.[4][15] This transformation proceeds through a cleavage of the β-lactam ring.

Experimental Protocol: Catalytic O-TMS Cyanosilylation
of an Aldehyde
This protocol is a general procedure based on the catalytic activity of TBACN in cyanosilylation

reactions.[13]

Materials:

Aldehyde (e.g., benzaldehyde)

Trimethylsilyl cyanide (TMSCN)

Tetrabutylammonium cyanide (TBACN)

Anhydrous dichloromethane (DCM) or acetonitrile as solvent
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Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Reaction Setup:

To a dry, inert-atmosphere-flushed flask, add the aldehyde and the anhydrous solvent.

Add a catalytic amount of tetrabutylammonium cyanide (e.g., 1-5 mol%).

Addition of TMSCN:

Slowly add trimethylsilyl cyanide to the reaction mixture at room temperature with stirring.

Reaction Monitoring:

Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC). The reaction is typically complete within a short period at room

temperature.[14]

Work-up and Isolation:

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

the solvent and excess TMSCN.

The crude product can be purified by distillation or column chromatography on silica gel to

afford the pure cyanohydrin trimethylsilyl ether.

Experimental Workflow for Cyanosilylation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b079372?utm_src=pdf-body
https://www.researchgate.net/publication/229171892_Tetrabutylammonium_Cyanide_Catalyzed_Diastereoselective_Cyanosilylation_of_Chiral_a-Hydroxyketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Reaction Setup:
- Aldehyde

- Anhydrous Solvent
- TBACN (catalyst)

Add TMSCN

Stir at Room Temperature

Monitor Reaction (TLC/GC)

Work-up:
- Concentrate under vacuum

Reaction Complete

Purification:
- Distillation or Chromatography

Cyanohydrin Trimethylsilyl Ether

Click to download full resolution via product page

Experimental workflow for the TBACN-catalyzed cyanosilylation of an aldehyde.
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Relevance in Drug Development
The introduction of a nitrile group can significantly impact the pharmacological properties of a

molecule.[16] The nitrile functional group can act as a bioisostere for other groups, influence

metabolic stability, and participate in key binding interactions with biological targets.[16]

Therefore, reagents like TBACN that facilitate cyanation are of great interest to medicinal

chemists.

The Nitrile Group in Pharmaceuticals
The nitrile group is present in a number of approved drugs and is a key pharmacophore in

many drug candidates.[16] Its electronic properties and linear geometry can be exploited in

drug design to fine-tune the physicochemical and pharmacokinetic properties of a lead

compound.

Mechanism of Cyanide Toxicity
While the cyanide moiety is a valuable synthetic handle, it is also associated with significant

toxicity. For professionals in drug development, understanding the mechanism of cyanide

toxicity is crucial for risk assessment and the design of safer medicines. The primary

mechanism of acute cyanide toxicity is the inhibition of cellular respiration.[17] Cyanide binds to

the ferric iron in cytochrome c oxidase (Complex IV) in the mitochondrial electron transport

chain, effectively halting aerobic respiration and leading to cellular hypoxia.[17]

Signaling Pathway of Cyanide Toxicity
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Mechanism of cyanide toxicity via inhibition of cytochrome c oxidase.

Safety and Handling
Tetrabutylammonium cyanide is a highly toxic compound and must be handled with extreme

care by trained personnel in a well-ventilated chemical fume hood.[7][18] Ingestion, inhalation,

or skin contact can be fatal.[7]

GHS Hazard Statements
The following table summarizes the GHS hazard statements for tetrabutylammonium
cyanide.
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Hazard Code Statement References

H300 Fatal if swallowed [7]

H310 Fatal in contact with skin [7]

H330 Fatal if inhaled

H410
Very toxic to aquatic life with

long lasting effects

EUH032

Contact with acids liberates

very toxic gas (hydrogen

cyanide)

[4]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always work in a certified chemical fume hood.[7]

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, chemical-

resistant gloves (double gloving is recommended), and chemical splash goggles with a face

shield.[4]

Handling Precautions: Avoid breathing dust.[7] Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.[7] Keep away from acids and oxidizing agents.[19]

Emergency Procedures: In case of exposure, seek immediate medical attention.[7] Have a

cyanide antidote kit readily available and ensure personnel are trained in its use.

Conclusion
Tetrabutylammonium cyanide is a powerful and versatile reagent with significant applications

in organic synthesis, particularly for reactions requiring a soluble and highly nucleophilic

cyanide source. Its utility in constructing complex molecules makes it a valuable asset in the

field of drug discovery and development. However, its extreme toxicity necessitates strict

adherence to safety protocols. By understanding its properties, applications, and hazards,

researchers can effectively and safely harness the synthetic potential of this important

quaternary ammonium salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.chemicalbook.com/msds/tetrabutylammonium-cyanide.pdf
https://www.chemicalbook.com/msds/tetrabutylammonium-cyanide.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/79989
https://www.chemicalbook.com/msds/tetrabutylammonium-cyanide.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/79989
https://www.chemicalbook.com/msds/tetrabutylammonium-cyanide.pdf
https://www.chemicalbook.com/msds/tetrabutylammonium-cyanide.pdf
https://uwwapps.uww.edu/apps/riskmanagement/msds/tetrabutylammonium_cyanide-_95p_sigma-aldrich_10.15.99.pdf
https://www.chemicalbook.com/msds/tetrabutylammonium-cyanide.pdf
https://www.benchchem.com/product/b079372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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quaternary-ammonium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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